Cas no 1217500-49-6 (4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl-)

4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl-, is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro group at the 2-position and a cyclobutylamino substituent, enhancing its reactivity for further functionalization. The 5-methyl group contributes to steric and electronic modulation, influencing binding affinity in target interactions. This compound is valued for its versatility as an intermediate in synthesizing heterocyclic compounds, particularly in drug discovery for kinase inhibitors or antimicrobial agents. Its well-defined molecular framework allows for precise modifications, making it a useful building block in medicinal chemistry and material science applications.
4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- structure
1217500-49-6 structure
Product Name:4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl-
CAS No:1217500-49-6
MF:C9H12ClN3
MW:197.664680480957
MDL:MFCD21789952
CID:4780821
Update Time:2025-11-02

4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl-
    • MDL: MFCD21789952
    • Inchi: 1S/C9H12ClN3/c1-6-5-11-9(10)13-8(6)12-7-3-2-4-7/h5,7H,2-4H2,1H3,(H,11,12,13)
    • InChI Key: RCKSGHADRGWDQZ-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(C)C(NC2CCC2)=N1

4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- Pricemore >>

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Additional information on 4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl-

Comprehensive Guide to 4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- (CAS No. 1217500-49-6)

4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- (CAS No. 1217500-49-6) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and cyclobutyl substituents, has garnered attention for its role in drug discovery and material science. Researchers are increasingly exploring its applications due to its structural versatility and reactivity.

The molecular structure of 2-chloro-N-cyclobutyl-5-methyl-4-pyrimidinamine features a pyrimidine core, a six-membered aromatic ring with nitrogen atoms at positions 1 and 3. The presence of a chloro group at the 2-position and a cyclobutylamino group at the 4-position enhances its potential as a building block for heterocyclic compounds. Its methyl group at the 5-position further contributes to its stability and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, 4-Pyrimidinamine derivatives have become a hot topic in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The compound 1217500-49-6 is often discussed in forums and research papers alongside keywords like "pyrimidine-based drug discovery" and "small molecule therapeutics." Its relevance to cancer research and infectious disease treatment has made it a subject of interest for both academic and industrial researchers.

From a synthetic perspective, 2-chloro-N-cyclobutyl-5-methyl-4-pyrimidinamine can be synthesized through nucleophilic substitution reactions or cyclization techniques. Its chloro group offers a reactive site for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with the growing demand for customizable chemical scaffolds in high-throughput screening and combinatorial chemistry.

The agrochemical industry also benefits from pyrimidine derivatives like CAS 1217500-49-6, where they serve as precursors for herbicides and fungicides. With increasing global focus on sustainable agriculture and crop protection, this compound’s potential in developing eco-friendly solutions is a key area of exploration. Searches for "pyrimidine agrochemicals" and "green chemistry in farming" often highlight its significance.

In material science, 4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- is studied for its role in designing organic semiconductors and coordination polymers. Its aromatic system and functional groups make it a candidate for molecular electronics, a field gaining traction due to advancements in flexible electronics and nanotechnology. Researchers frequently query terms like "pyrimidine-based materials" and "organic electronic components" to stay updated on breakthroughs.

Quality control and analytical characterization of 1217500-49-6 involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for its use in sensitive applications. The compound’s spectral data and chromatographic profiles are often shared in scientific databases, catering to queries like "analytical methods for pyrimidines" and "CAS 1217500-49-6 characterization."

Market trends indicate rising demand for high-purity 4-Pyrimidinamine derivatives, driven by pharmaceutical R&D and specialty chemical sectors. Suppliers and manufacturers emphasize custom synthesis and scalable production to meet diverse client needs. Searches for "buy 2-chloro-N-cyclobutyl-5-methyl-4-pyrimidinamine" or "CAS 1217500-49-6 suppliers" reflect this commercial interest.

In summary, 4-Pyrimidinamine, 2-chloro-N-cyclobutyl-5-methyl- (CAS No. 1217500-49-6) is a multifaceted compound with applications spanning drug development, agrochemical innovation, and advanced materials. Its structural features and reactivity profile position it as a valuable asset in modern chemistry, aligning with industry trends and research priorities. For those exploring heterocyclic chemistry or specialty intermediates, this compound offers ample opportunities for discovery and application.

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